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Introduction
The oxidation of aldehydes to carboxylic acids is a fundamental transformation in organic

synthesis, crucial for the preparation of a wide range of compounds, including active

pharmaceutical ingredients and their intermediates. Cyclobutanecarboxylic acid is a valuable

building block in medicinal chemistry and materials science. This document provides detailed

application notes and protocols for the reliable oxidation of cyclobutanecarboxaldehyde to

cyclobutanecarboxylic acid using two common and effective methods: Jones Oxidation and

Pinnick Oxidation.

Physicochemical Properties
A summary of the key physical and chemical properties of the starting material and the final

product is provided below for easy reference.
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Property
Cyclobutanecarboxaldehy
de

Cyclobutanecarboxylic
Acid

Molecular Formula C₅H₈O C₅H₈O₂

Molecular Weight 84.12 g/mol 100.12 g/mol

Appearance Colorless liquid Colorless liquid

Boiling Point 116-117 °C 191.5-193.5 °C

Density ~0.925 g/cm³ ~1.08 g/cm³

CAS Number 2987-17-9 3721-95-7

Comparative Overview of Oxidation Methods
The choice of oxidation method depends on several factors, including the scale of the reaction,

the presence of other functional groups in the molecule, and considerations for waste disposal.

The following table summarizes the key features of the Jones and Pinnick oxidations for the

conversion of cyclobutanecarboxaldehyde.

Method
Oxidizing
Agent

Typical
Reaction
Time

Typical
Yield

Advantages
Disadvanta
ges

Jones

Oxidation

Chromic acid

(CrO₃ in

H₂SO₄)

0.5 - 2 hours 85-95%

Fast, high-

yielding,

inexpensive

reagents.

Uses toxic

chromium,

strongly

acidic, not

suitable for

acid-sensitive

substrates.

Pinnick

Oxidation

Sodium

chlorite

(NaClO₂) with

a scavenger

4 - 12 hours 90-98%

Mild

conditions,

high

functional

group

tolerance.

Requires a

scavenger,

can be slower

than Jones

oxidation.
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Experimental Protocols
The following are detailed protocols for the oxidation of cyclobutanecarboxaldehyde to

cyclobutanecarboxylic acid.

Protocol 1: Jones Oxidation
The Jones oxidation utilizes a solution of chromium trioxide in sulfuric acid and acetone to

rapidly oxidize primary alcohols and aldehydes to carboxylic acids.[1][2]

Materials:

Cyclobutanecarboxaldehyde

Jones Reagent (prepared from Chromium trioxide (CrO₃), concentrated Sulfuric Acid

(H₂SO₄), and water)

Acetone

Isopropyl alcohol

Diethyl ether or Ethyl acetate

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Preparation of Jones Reagent (2.7 M): In a flask immersed in an ice bath, dissolve 26.72 g of

chromium trioxide in 23 ml of concentrated sulfuric acid. Slowly and with stirring, add 50 ml

of water.

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping

funnel, dissolve cyclobutanecarboxaldehyde (1.0 eq) in acetone. Cool the solution to 0 °C

using an ice bath.
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Oxidation: Slowly add the Jones reagent dropwise from the dropping funnel to the stirred

aldehyde solution. Maintain the reaction temperature below 20 °C. The color of the reaction

mixture will change from orange-red to green. Continue the addition until a faint orange color

persists.

Quenching: After the addition is complete, continue stirring for 30 minutes at room

temperature. Quench the excess oxidant by the dropwise addition of isopropyl alcohol until

the orange color disappears and a green solution is obtained.

Work-up: Remove the acetone under reduced pressure. Partition the residue between diethyl

ether (or ethyl acetate) and water. Separate the layers and extract the aqueous layer twice

with the organic solvent.

Purification: Combine the organic extracts and wash with saturated aqueous sodium

bicarbonate solution, followed by brine. Dry the organic layer over anhydrous magnesium

sulfate or sodium sulfate, filter, and concentrate under reduced pressure to afford

cyclobutanecarboxylic acid.

Expected Yield: 85-95%

Protocol 2: Pinnick Oxidation
The Pinnick oxidation is a milder method that employs sodium chlorite as the oxidant and is

particularly useful for substrates with sensitive functional groups.[3][4]

Materials:

Cyclobutanecarboxaldehyde

tert-Butanol

2-Methyl-2-butene (scavenger)

Sodium chlorite (NaClO₂)

Sodium dihydrogen phosphate (NaH₂PO₄)

Water
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Ethyl acetate

Saturated aqueous sodium sulfite (Na₂SO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Reaction Setup: In a round-bottom flask, dissolve cyclobutanecarboxaldehyde (1.0 eq) in

a 1:1 mixture of tert-butanol and water.

Addition of Reagents: To the stirred solution, add 2-methyl-2-butene (2.0 eq) followed by

sodium dihydrogen phosphate (1.5 eq).

Oxidation: In a separate flask, prepare a solution of sodium chlorite (1.5 eq) in water. Add the

sodium chlorite solution dropwise to the reaction mixture at room temperature.

Reaction Monitoring: Stir the reaction mixture at room temperature for 4-12 hours. The

progress of the reaction can be monitored by thin-layer chromatography (TLC).

Quenching: Upon completion, cool the reaction mixture to 0 °C and quench the excess

oxidant by the slow addition of a saturated aqueous solution of sodium sulfite until the yellow

color of chlorine dioxide disappears.

Work-up: Extract the reaction mixture three times with ethyl acetate.

Purification: Combine the organic extracts, wash with brine, and dry over anhydrous sodium

sulfate. Filter and concentrate under reduced pressure to yield cyclobutanecarboxylic acid.

Expected Yield: 90-98%

Visualizations
Reaction Scheme
Caption: Oxidation of Cyclobutanecarboxaldehyde.
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Experimental Workflow: Jones Oxidation

Dissolve Cyclobutanecarboxaldehyde in Acetone

Cool to 0 °C

Add Jones Reagent Dropwise

Stir at Room Temperature

Quench with Isopropyl Alcohol

Solvent Removal

Aqueous Work-up

Extraction with Organic Solvent

Drying and Concentration

Cyclobutanecarboxylic Acid

Click to download full resolution via product page
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Caption: Jones Oxidation Workflow.

Experimental Workflow: Pinnick Oxidation

Dissolve Aldehyde in t-BuOH/H₂O

Add 2-Methyl-2-butene & NaH₂PO₄

Add aq. NaClO₂ Solution

Stir at Room Temperature

Quench with aq. Na₂SO₃

Extraction with Ethyl Acetate

Drying and Concentration

Cyclobutanecarboxylic Acid

Click to download full resolution via product page
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Caption: Pinnick Oxidation Workflow.

Reaction Mechanism: Jones Oxidation
The Jones oxidation of an aldehyde to a carboxylic acid is proposed to proceed through the

formation of a chromate ester of the aldehyde hydrate.[1][5]

Cyclobutanecarboxaldehyde

Aldehyde Hydrate

+ H₂O

Chromate Ester Intermediate

+ H₂CrO₄

Cyclobutanecarboxylic Acid

Elimination

Click to download full resolution via product page

Caption: Jones Oxidation Mechanism.

Reaction Mechanism: Pinnick Oxidation
The active oxidant in the Pinnick oxidation is chlorous acid (HClO₂), which is formed in situ

from sodium chlorite.[3][4]
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Caption: Pinnick Oxidation Mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b128957#oxidation-of-
cyclobutanecarboxaldehyde-to-cyclobutanecarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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